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An In-depth Technical Guide to the Magnetic Properties of Sam-Cobalt Alloys

Samarium-cobalt (SmCo) alloys are a class of rare-earth permanent magnets renowned for

their exceptional magnetic strength, remarkable thermal stability, and high resistance to

corrosion and demagnetization.[1][2] Developed in the 1960s, they were the first rare-earth

magnets to be commercialized and continue to be the material of choice for demanding

applications in aerospace, military, medical, and automotive sectors where high performance at

elevated temperatures is critical.[1][3]

This guide provides a detailed overview of the magnetic properties of the two main types of

SmCo magnets, SmCo₅ and Sm₂Co₁₇, their underlying physical mechanisms, and the

experimental protocols used for their characterization.

Core Magnetic Properties
SmCo magnets are generally categorized into two main series, distinguished by their

stoichiometry: SmCo₅ (1:5) and Sm₂Co₁₇ (2:17).[4] The 2:17 series, a later development, is

more common today and offers superior magnetic properties, including a higher maximum

energy product and better thermal stability.[5]

The key magnetic characteristics of these alloys are their high magnetic anisotropy, which

means they have a preferred direction of magnetization, and their high coercivity, which is their

resistance to demagnetization.[1] In Sm₂Co₁₇ alloys, this high coercivity is achieved through a

mechanism known as domain wall pinning within a complex cellular microstructure.[5][6] This
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structure, consisting of 2:17R cells, a 1:5H cell boundary phase, and a 1:3R lamellar phase,

creates energy barriers that impede the movement of magnetic domain walls, thus preserving

the material's magnetized state.[5][7]

Quantitative Magnetic and Physical Properties
The properties of SmCo magnets can vary based on their specific grade and manufacturing

process. The following tables summarize typical values for key magnetic and physical

parameters for both sintered SmCo₅ and Sm₂Co₁₇ alloys.

Table 1: Magnetic Properties of Sintered SmCo Alloys
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Property Symbol SmCo₅ Series
Sm₂Co₁₇
Series

Units

Remanence B 0.8 - 1.0 0.9 - 1.15 T

8 - 10 9 - 11.5 kG

Coercivity Hcb 620 - 788 500 - 800 kA/m

7.8 - 9.9 6.3 - 10.0 kOe

Intrinsic

Coercivity
Hcj ≥1830 1200 - 2400 kA/m

≥23.0 15 - 30 kOe

Max. Energy

Product
(BH)max 128 - 200 160 - 260 kJ/m³

16 - 25 20 - 32 MGOe

Curie

Temperature
Tc ~700 - 750 ~800 - 850 °C

Max. Operating

Temp.
Tmax ~250 ~300 - 350 °C

Reversible Temp.

Coefficient of B
α(B) -0.04 to -0.05 -0.03 to -0.035 %/°C

Reversible Temp.

Coefficient of Hcj
β(Hcj) -0.28 to -0.30 -0.15 to -0.25 %/°C

Data compiled from multiple sources.[1][3][4][5][8][9][10]

Table 2: Physical and Mechanical Properties of Sintered SmCo Alloys
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Property SmCo₅ Series Sm₂Co₁₇ Series Units

Density 8.2 - 8.4 8.3 - 8.5 g/cm³

Vickers Hardness 500 - 650 400 - 650 HV

Compressive Strength 1000 - 1100 800 - 1000 N/mm²

Flexural Strength 200 - 400 150 - 180 N/mm²

Electrical Resistivity (110 - 170) x 10⁻⁶ (50 - 90) x 10⁻⁶ Ω·cm

Data compiled from multiple sources.[1]

Manufacturing and Property Control
The magnetic properties of SmCo alloys are intrinsically linked to their manufacturing process.

The predominant method is a powder metallurgy technique involving sintering.[11][12] The

general workflow ensures the formation of the desired microstructure and the alignment of the

magnetic domains.
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Sintered SmCo Magnet Manufacturing Workflow

Raw Materials
(Sm, Co, Fe, Cu, Zr)

Induction Melting
in Argon Atmosphere

Casting into Ingot
& Cooling

Crushing & Milling
(Fine Powder)

Pressing in
Magnetic Field

Sintering
(1100-1250°C)

Heat Treatment
(Solution & Tempering)

Machining & Grinding

Magnetizing to
Saturation

Final SmCo Magnet

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Coercivity Mechanism in Sm₂Co₁₇ Magnets

Cellular Nanostructure
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Hysteresigraph Measurement Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://hsmagnet.com/2023/02/04/test-methods-and-procedures-for-permanent-magnet-materials/
https://store.astm.org/a0977-97.html
https://radialmagnet.com/unveiling-the-power-of-smco-magnets-a-comprehensive-guide-to-their-composition-properties-and-applications/
https://radialmagnet.com/unveiling-the-power-of-smco-magnets-a-comprehensive-guide-to-their-composition-properties-and-applications/
https://radialmagnet.com/unveiling-the-power-of-smco-magnets-a-comprehensive-guide-to-their-composition-properties-and-applications/
https://standards.iteh.ai/catalog/standards/astm/43a6ae51-f171-42fe-b304-bbcd2a7a3494/astm-a977-a977m-072020
https://pmc.ncbi.nlm.nih.gov/articles/PMC9332176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9332176/
https://www.researchgate.net/publication/318129617_Atomic_structure_and_domain_wall_pinning_in_samarium-cobalt-based_permanent_magnets
https://www.researchgate.net/publication/328545453_Attractive-domain-wall-pinning_controlled_Sm-Co_magnets_overcome_the_coercivity-remanence_trade-off
https://img.antpedia.com/standard/files/pdfs_ora/20230517/A/A%20977%20-%20A%20977M%20-%2007%20(2013).pdf
https://www.magnetshop.com/resources/magnet-testing.html
https://www.newlandmag.com/common-testing-methods-for-sintered-ndfeb-magnets/
https://en.wikipedia.org/wiki/Samarium%E2%80%93cobalt_magnet
https://www.stanfordmagnets.com/a-detailed-guide-on-the-samarium-cobalt-magnet.html
https://www.benchchem.com/product/b15175118#what-are-the-magnetic-properties-of-samarium-cobalt-alloys
https://www.benchchem.com/product/b15175118#what-are-the-magnetic-properties-of-samarium-cobalt-alloys
https://www.benchchem.com/product/b15175118#what-are-the-magnetic-properties-of-samarium-cobalt-alloys
https://www.benchchem.com/product/b15175118#what-are-the-magnetic-properties-of-samarium-cobalt-alloys
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15175118?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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